Cas no 6665-74-3 (3-O-Methylgalangin)

• Product Name: 3-O-Methylgalangin
• CAS No: 6665-74-3
• MF: C₁₆H₁₂O₅
• MW: 284.263484954834
• CID: 521328
• PubChem ID: 5281946
• Update Time: 2025-11-02

3-O-Methylgalangin Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,5,7-dihydroxy-3-methoxy-2-phenyl-
• Galangin 3-methyl ether
• 3-methylgalangin
• 5,7-dihydroxy-3-methoxy-2-phenylchromen-4-one
• galangin-3-methyl ether
• 3-methylethergalangin
• 3-Methyl-galangin
• 3-O-methylgalangin
• 5,7-Dihydroxy-3-methoxy-2-phenyl-4H-1-benzopyran-4-one
• 5,7-Dihydroxy-3-methoxy-2-phenyl-chromen-4-on
• 5,7-dihydroxy-3-methoxy-2-phenyl-chromen-4-one
• 5,7-Dihydroxy-3-methoxyflavone
• Galangin 3-O-methyl ether
• 02887TX99X
• 4H-1-Benzopyran-4-one, 5,7-dihydroxy-3-methoxy-2-phenyl-
• LMPK12111654
• BDBM50423814
• C11577
• 5,7-dih
• AKOS015906503
• CHEMBL1822221
• Q27105478
• GALANGIN-3-METHYLETHER
• s3307
• Galangin3-O-methylether
• CCG-214442
• 5,7-dihydroxy-3-methoxy-2-phenyl-4H-chromen-4-one
• FLAVONE, 5,7-DIHYDROXY-3-METHOXY-
• BCP33596
• HY-N4167
• CHEBI:1602
• 6665-74-3
• AC-34262
• CS-0032292
• DTXSID20216823
• UNII-02887TX99X
• SCHEMBL4631662
• Galangin 3-methyl ether;3-Methylgalangin
• MS-24038
• AN-829/41530199
• G13252
• DA-63668
• 3-O-Methylgalangin

• Inchi： 1S/C16H12O5/c1-20-16-14(19)13-11(18)7-10(17)8-12(13)21-15(16)9-5-3-2-4-6-9/h2-8,17-18H,1H3
• InChI Key： LYISDADPVOHJBJ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=C(C(C2C(=CC(=CC1=2)O)O)=O)OC

Computed Properties

• Exact Mass: 284.06800
• Monoisotopic Mass: 284.068473
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 284.26
• XLogP3: 2.6
• Topological Polar Surface Area: 76

Experimental Properties

• Color/Form: Powder
• Density: 1.47±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 299 ºC
• Boiling Point: 526.4°C at 760 mmHg
• Flash Point: 201.5°C
• Refractive Index: 1.692
• Solubility: Almost insoluble (0.068 g/l) (25 º C),
• PSA: 79.90000
• LogP: 2.87980
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

3-O-Methylgalangin Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 3-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 3-O-methylated flavonoids

Additional information on 3-O-Methylgalangin

3-O-Methylgalangin (CAS No. 6665-74-3): A Comprehensive Guide to Its Properties and Applications

3-O-Methylgalangin (CAS No. 6665-74-3) is a naturally occurring flavonoid derivative that has garnered significant attention in recent years due to its potential health benefits and applications in various industries. As a methylated derivative of galangin, this compound exhibits unique chemical properties that make it a subject of interest for researchers and manufacturers alike. In this comprehensive guide, we will explore the molecular structure, biological activities, and emerging applications of 3-O-Methylgalangin, while also addressing some of the most frequently asked questions about this fascinating compound.

The chemical structure of 3-O-Methylgalangin features a flavonoid backbone with a methoxy group at the 3-position, which significantly influences its physicochemical properties. This modification enhances the compound's stability and bioavailability compared to its parent molecule, galangin. Recent studies have shown that 3-O-Methylgalangin possesses remarkable antioxidant properties, making it a promising candidate for nutraceutical and cosmetic applications. Many users searching for "natural antioxidant compounds" or "bioactive flavonoids" will find this compound particularly interesting.

One of the most exciting areas of research surrounding 3-O-Methylgalangin involves its potential health benefits. Current studies suggest that this compound may support cellular health and metabolic functions, aligning with the growing consumer interest in "plant-based bioactive compounds" and "natural health supplements." While more clinical research is needed, preliminary findings have sparked considerable interest in the scientific community and among health-conscious consumers searching for "natural wellness solutions."

In the cosmetic industry, 3-O-Methylgalangin is gaining recognition for its potential skin benefits. With increasing searches for "natural anti-aging ingredients" and "plant-derived skincare actives," this compound's antioxidant and potential collagen-supporting properties make it an attractive option for formulators developing clean beauty products. The methyl group at the 3-position enhances its stability in formulations, addressing a common challenge with many natural flavonoids.

The production and sourcing of 3-O-Methylgalangin have become topics of interest for manufacturers and researchers. While it can be isolated from certain plant sources, most commercial supplies are produced through controlled synthesis to ensure purity and consistency. This aligns with industry demands for "high-purity botanical compounds" and "standardized natural ingredients." Quality control measures for 3-O-Methylgalangin typically include HPLC analysis to verify purity and confirm the absence of contaminants.

From a regulatory perspective, 3-O-Methylgalangin is generally recognized as safe for various applications, though specific approvals may vary by region and intended use. This status makes it particularly valuable for formulators searching for "approved natural ingredients" or "GRAS-status compounds." As with any bioactive substance, proper usage levels and formulations are essential to ensure safety and efficacy in final products.

Recent advancements in extraction and synthesis technologies have made 3-O-Methylgalangin more accessible to researchers and product developers. This increased availability has led to a growing body of research exploring its potential applications, from dietary supplements to functional foods and cosmeceuticals. For those searching "latest research on methylated flavonoids" or "emerging bioactive compounds," 3-O-Methylgalangin represents an exciting area of study.

The market for 3-O-Methylgalangin is expected to grow in coming years, driven by increasing consumer demand for natural, science-backed ingredients. Industry analysts tracking "natural compound market trends" or "growth of flavonoid derivatives" are paying close attention to this compound's development. As research continues to uncover more potential benefits and applications, 3-O-Methylgalangin is poised to become an increasingly important ingredient in multiple sectors.

For researchers working with 3-O-Methylgalangin, proper handling and storage are essential to maintain its stability. The compound should be protected from light and moisture, stored in airtight containers at controlled temperatures. These handling requirements are similar to those for many bioactive flavonoids and are important considerations for anyone searching "best practices for flavonoid storage" or "handling sensitive natural compounds."

Looking to the future, 3-O-Methylgalangin represents an excellent example of how slight modifications to natural compounds can yield substances with enhanced properties and broader applications. Its story reflects the growing intersection of traditional knowledge and modern science that many consumers find compelling when searching for "next-generation natural ingredients" or "science-backed plant compounds." As research continues, we can expect to learn even more about the full potential of this remarkable flavonoid derivative.